Cas no 73241-14-2 ([2,8-bis(trifluoromethyl)quinolin-4-yl]methanol)

[2,8-bis(trifluoromethyl)quinolin-4-yl]methanol structure
73241-14-2 structure
Product Name:[2,8-bis(trifluoromethyl)quinolin-4-yl]methanol
CAS No:73241-14-2
MF:C12H7F6NO
MW:295.180504083633
CID:1759667
PubChem ID:3085941
Update Time:2025-04-21

[2,8-bis(trifluoromethyl)quinolin-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • [2,8-bis(trifluoromethyl)quinolin-4-yl]methanol
    • 4-Quinolinemethanol, 2,8-bis(trifluoromethyl)-
    • 982JUO87NM
    • BWQUVOQHTSQBHD-UHFFFAOYSA-N
    • UNII-982JUO87NM
    • DTXCID00145965
    • DTXSID00223474
    • Ro 14-0518
    • Ro 14 0518
    • (2,8-Bis(trifluoromethyl)quinolin-4-yl)methanol
    • Ro-14-0518
    • Q27272074
    • SCHEMBL22645629
    • 2,8-bis(trifluoromethyl)-4-hydroxymethylquinoline
    • 73241-14-2
    • Inchi: 1S/C12H7F6NO/c13-11(14,15)8-3-1-2-7-6(5-20)4-9(12(16,17)18)19-10(7)8/h1-4,20H,5H2
    • InChI Key: BWQUVOQHTSQBHD-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC2=C(CO)C=C(C(F)(F)F)N=C21)(F)F

Computed Properties

  • Exact Mass: 295.04318282g/mol
  • Monoisotopic Mass: 295.04318282g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 33.1Ų
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